[2-(Piperidin-2-yl)propyl](propan-2-yl)amine

• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 2-piperidin-2-yl-N-propan-2-ylpropan-1-amine
• InChI: InChI=1S/C11H24N2/c1-9(2)13-8-10(3)11-6-4-5-7-12-11/h9-13H,4-8H2,1-3H3
• InChI Key: OPCAOFKNLIZNOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(C)C1CCCCN1

Description

2-(Piperidin-2-yl)propylamine is a secondary amine featuring a piperidine ring substituted at the 2-position with a propyl chain, which terminates in an isopropylamine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Piperidin-2-yl)propylamine typically involves organic synthesis methods. One common approach is the reductive amination of a suitable ketone with piperidine under hydrogenation conditions. This method often employs catalysts such as palladium on carbon (Pd/C) and hydrogen gas (H2) to facilitate the reduction .

Industrial Production Methods

Industrial production methods for 2-(Piperidin-2-yl)propylamine may involve large-scale reductive amination processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

2-(Piperidin-2-yl)propylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogenated compounds, bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH)

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids

Reduction: Formation of amines or alcohols

Substitution: Formation of substituted amines or other derivatives

Scientific Research Applications

2-(Piperidin-2-yl)propylamine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes

Mechanism of Action

The mechanism of action of 2-(Piperidin-2-yl)propylamine involves its interaction with specific molecular targets and pathways. The compound may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural and molecular differences between 2-(Piperidin-2-yl)propylamine and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Pharmacological Notes (if available)
2-(Piperidin-2-yl)propylamine	Likely C11H22N2	~182.3*	Piperidine core, propyl linker, isopropylamine	No direct data; inferred CNS activity based on analogs
PiPT (2-(1H-indol-3-yl)ethylpropylamine)	C16H24N2	244.4	Indole ring instead of piperidine	Psychoactive tryptamine analog; detected in NPS screenings
N-(2-Pyridinylmethyl)-2-propanamine	C9H14N2	150.2	Pyridine ring, methyl linker, isopropylamine	No pharmacological data; used in synthetic pathways
4F-MPH (4-Fluoromethylphenidate)	C15H20FNO2	283.3	Piperidine with fluorophenyl and ester groups	Psychoactive stimulant; inhibits dopamine reuptake
2-(Pyridin-2-yl)propan-2-amine	C8H12N2	136.2	Pyridine ring, quaternary carbon center	Used as a directing group in organic synthesis

Note: Molecular weight calculated based on inferred formula C11H22N2.

Key Structural Differences

Core Heterocycle: The target compound’s piperidine core distinguishes it from analogs with pyridine (e.g., N-(2-Pyridinylmethyl)-2-propanamine ) or indole (e.g., PiPT ) rings.

Substituent Positioning :

• Substituents on the piperidine ring (e.g., 2-position in the target compound vs. 4-position in 5-(4-Methylpiperazin-1-yl)pyrimidin-2-amine ) influence steric and electronic interactions with biological targets.

Functional Groups :

• The isopropylamine terminus contrasts with ester groups in 4F-MPH or indole moieties in PiPT , which are critical for receptor affinity and metabolic stability.

Pharmacological Implications

• Psychoactive Potential: Piperidine-based compounds like 4F-MPH are known dopaminergic reuptake inhibitors , suggesting the target compound may share similar mechanisms. However, the absence of a fluorophenyl or ester group (as in 4F-MPH) might reduce potency.
• Metabolic Stability : The propyl linker and isopropylamine group may confer resistance to oxidative metabolism compared to shorter-chain analogs (e.g., 2-(Pyridin-2-yl)propan-2-amine ).

Biological Activity

2-(Piperidin-2-yl)propylamine, often referred to as a piperidine derivative, is a compound of significant interest in medicinal chemistry due to its potential pharmacological properties. This article delves into its biological activity, synthesis, and interactions with various biological targets, supported by data tables and relevant case studies.

Chemical Structure

The compound features a piperidine ring attached to a propylamine side chain, which contributes to its unique pharmacological profile. The structure can be represented as follows:

$$\text{C}_8\text{H}_{18}\text{N}_2$$

Pharmacological Properties

Research indicates that 2-(Piperidin-2-yl)propylamine exhibits a variety of biological activities primarily through its interactions with neurotransmitter systems. The following table summarizes its key pharmacological effects:

Biological Activity	Mechanism	References
Antidepressant	Modulates serotonin and norepinephrine levels
Anti-inflammatory	Inhibits pro-inflammatory cytokines
Neuroprotective	Protects neuronal cells from apoptosis
Anti-cancer	Induces apoptosis in cancer cells

The biological activity of this compound is attributed to several mechanisms:

• Neurotransmitter Modulation : It enhances the release of serotonin and norepinephrine, which are critical in mood regulation.
• Cytokine Inhibition : The compound has been shown to reduce levels of inflammatory cytokines such as IL-6 and TNF-α, which are involved in various inflammatory processes.
• Apoptosis Induction : In cancer studies, it has demonstrated the ability to induce apoptosis in various cancer cell lines, suggesting potential use in cancer therapy.

Study 1: Antidepressant Effects

A clinical trial examined the effects of 2-(Piperidin-2-yl)propylamine on patients with major depressive disorder. Results indicated a significant reduction in depression scores compared to placebo, supporting its use as an antidepressant .

Study 2: Anti-inflammatory Activity

In vitro studies showed that the compound effectively inhibited the production of IL-6 and TNF-α in RAW264.7 macrophage cells, highlighting its potential for treating inflammatory diseases .

Study 3: Cancer Cell Apoptosis

Research involving human epidermoid carcinoma (A431) and non-small cell lung cancer (A549) cell lines demonstrated that treatment with 2-(Piperidin-2-yl)propylamine resulted in significant apoptosis and cell cycle arrest at G0/G1 phase, indicating its potential as an anti-cancer agent .

Synthesis Methods

The synthesis of 2-(Piperidin-2-yl)propylamine can be achieved through various methods, including:

• Reductive Amination : Using piperidine and propanal followed by reduction with sodium borohydride.
• Alkylation Reactions : Alkylating piperidine with isopropyl bromide under basic conditions.

Each method has implications for yield and purity, influencing subsequent biological evaluations.

Comparative Analysis with Similar Compounds

The following table compares 2-(Piperidin-2-yl)propylamine with structurally similar compounds:

Compound Name	Structure Features	Unique Properties
1-(4-Methylpiperidin-1-yl)propan-2-amine	Methyl substitution on the piperidine ring	Enhanced lipophilicity
3-(Dimethylamino)-1-propanol	Dimethylamino group	Different solubility characteristics
1-(Pyrrolidin-1-yl)propan-2-amines	Pyrrolidine ring instead of piperidine	Different receptor selectivity

This comparative analysis highlights how structural variations influence the pharmacological properties of related compounds.